6-(dibutylamino)-1,3,5-triazine-2,4-dithiol

• IUPAC Name: 6-(dibutylamino)-1,3,5-triazine-2,4-dithiol
• InChI: InChI=1S/C11H20N4S2/c1-3-5-7-15(8-6-4-2)9-12-10(16)14-11(17)13-9/h3-8H2,1-2H3,(H2,12,13,14,16,17)
• InChI Key: IXDGHAZCSMVIFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C1=NC(=NC(=N1)S)S
• Molecular Formula: C11H20N4S2
• Molecular Weight: 272.4 g/mol

Description

The compound with the Chemical Identifier “6-(dibutylamino)-1,3,5-triazine-2,4-dithiol” is a synthetic chemical known for its high energy density and efficient discharge characteristics. It is commonly used in various industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of this compound involves several synthetic routes, including the reaction of specific precursors under controlled conditions. The exact synthetic route can vary, but it typically involves the use of high-purity reagents and precise temperature control to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and automated systems to maintain consistency and quality. The process often includes steps such as purification, crystallization, and drying to achieve the final product.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can also be reduced using suitable reducing agents.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Conditions for substitution reactions vary but often involve the use of catalysts and specific solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

The compound has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of high-performance materials and as a component in various industrial processes.

Mechanism of Action

The mechanism by which the compound exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical effects, depending on the context in which the compound is used.